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Compound of Interest

Compound Name: 2-Amino-N-tert-butylbenzamide

Cat. No.: B074491 Get Quote

Technical Guide: Physical Properties of 2-
Amino-N-tert-butylbenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-Amino-
N-tert-butylbenzamide (CAS No. 1203-89-0), focusing on its melting point and solubility. The

information is supplemented with detailed, generalized experimental protocols for the

determination of these properties and a representative synthesis workflow.

Core Physical Properties
2-Amino-N-tert-butylbenzamide is a benzamide derivative with potential applications in

medicinal chemistry and materials science. An understanding of its physical properties is

crucial for its handling, formulation, and application in research and development.

Data Presentation
The following table summarizes the available quantitative data for the physical properties of 2-
Amino-N-tert-butylbenzamide.
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Property Value Data Type Source

Melting Point 124-125 °C Experimental ChemicalBook[1]

Water Solubility log10(S) = -2.82 Calculated Cheméo[2]

Note: The water solubility is a calculated value and should be confirmed by experimental

analysis for precise applications.

Experimental Protocols
The following are detailed, generalized methodologies for determining the melting point and

solubility of a solid organic compound like 2-Amino-N-tert-butylbenzamide.

Melting Point Determination (Capillary Method)
This method is a standard technique for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 2-Amino-N-tert-butylbenzamide is finely ground

using a mortar and pestle. The open end of a capillary tube is then pressed into the powder.

The tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a

sample height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is inserted into its designated holder.

Determination:

A preliminary, rapid heating is performed to get an approximate melting range.

The apparatus is allowed to cool.

A second sample is prepared, and the temperature is raised quickly to about 15-20°C

below the approximate melting point.

The heating rate is then slowed to 1-2°C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.

Solubility Determination (Qualitative)
This protocol provides a qualitative assessment of a compound's solubility in various solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipette or dropper

Spatula

Solvents to be tested:

Water

Ethanol
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Acetone

Toluene

Dimethyl Sulfoxide (DMSO)

Procedure:

Sample Preparation: Approximately 10-20 mg of 2-Amino-N-tert-butylbenzamide is

weighed and placed into a small test tube.

Solvent Addition: 1 mL of the selected solvent is added to the test tube.

Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod

for approximately one minute.

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved.

Classification:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: A significant portion of the solid dissolves, but some undissolved

particles remain.

Insoluble: The solid does not appear to dissolve.

The procedure is repeated for each solvent. For more quantitative analysis, a gravimetric or

spectroscopic method would be employed to determine the concentration of the dissolved

solid at saturation.

Mandatory Visualization
Synthesis Workflow for 2-Amino-N-tert-butylbenzamide
The following diagram illustrates a plausible synthetic route for 2-Amino-N-tert-
butylbenzamide, starting from isatoic anhydride and tert-butylamine. This represents a

common method for the formation of N-substituted 2-aminobenzamides.
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Caption: A generalized workflow for the synthesis of 2-Amino-N-tert-butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1203-89-0 | CAS DataBase [m.chemicalbook.com]

2. 2-Amino-N-t-butylbenzamide (CAS 1203-89-0) - Chemical & Physical Properties by
Cheméo [chemeo.com]

To cite this document: BenchChem. [Physical properties of 2-Amino-N-tert-butylbenzamide
(melting point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074491#physical-properties-of-2-amino-n-tert-
butylbenzamide-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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